Cas no 93712-83-5 (methyl (2S)-2-isocyanatopentanoate)

methyl (2S)-2-isocyanatopentanoate structure

93712-83-5 structure

Product Name:methyl (2S)-2-isocyanatopentanoate

CAS No:93712-83-5

MF:C₇H₁₁NO₃

MW:157.167142152786

CID:4340366

PubChem ID:131863779

Update Time:2025-08-01

methyl (2S)-2-isocyanatopentanoate Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid, 2-isocyanato-, methyl ester, (S)-
- methyl (2S)-2-isocyanatopentanoate
- EN300-1458685
- 93712-83-5
- Inchi： 1S/C7H11NO3/c1-3-4-6(8-5-9)7(10)11-2/h6H,3-4H2,1-2H3/t6-/m0/s1
- InChI Key： IJOFPOYAZZHXCK-LURJTMIESA-N
- SMILES： O(C)C([C@H](CCC)N=C=O)=O

Computed Properties

Exact Mass: 157.07389321Da
Monoisotopic Mass: 157.07389321Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 55.7Å²

methyl (2S)-2-isocyanatopentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1458685-0.05g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		0.05g	$1737.0	2023-05-23
Enamine	EN300-1458685-0.1g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		0.1g	$1819.0	2023-05-23
Enamine	EN300-1458685-0.25g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		0.25g	$1902.0	2023-05-23
Enamine	EN300-1458685-0.5g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		0.5g	$1984.0	2023-05-23
Enamine	EN300-1458685-1.0g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		1g	$2068.0	2023-05-23
Enamine	EN300-1458685-2.5g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		2.5g	$4052.0	2023-05-23
Enamine	EN300-1458685-5.0g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		5g	$5995.0	2023-05-23
Enamine	EN300-1458685-10.0g	methyl (2S)-2-isocyanatopentanoate	93712-83-5		10g	$8889.0	2023-05-23
Enamine	EN300-1458685-50mg	methyl (2S)-2-isocyanatopentanoate	93712-83-5		50mg	$1737.0	2023-09-29
Enamine	EN300-1458685-100mg	methyl (2S)-2-isocyanatopentanoate	93712-83-5		100mg	$1819.0	2023-09-29

methyl (2S)-2-isocyanatopentanoate Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526

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